Cas no 612-20-4 (2-(Hydroxymethyl)benzoic acid)

2-(Hydroxymethyl)benzoic acid is a versatile aromatic compound featuring both a carboxylic acid and a hydroxymethyl functional group on a benzene ring. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty polymers. Its reactivity allows for selective modifications, enabling the formation of esters, amides, or ether derivatives. The compound exhibits good solubility in polar solvents, facilitating its use in various reaction conditions. Its stability under standard storage conditions and well-documented synthetic pathways further enhance its utility in research and industrial applications. The hydroxymethyl group also provides a handle for further functionalization, broadening its applicability in fine chemical synthesis.
2-(Hydroxymethyl)benzoic acid structure
2-(Hydroxymethyl)benzoic acid structure
Product Name:2-(Hydroxymethyl)benzoic acid
CAS No:612-20-4
MF:C8H8O3
MW:152.147322654724
CID:838300
PubChem ID:11920
Update Time:2025-05-28

2-(Hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Hydroxymethyl)benzoic acid
    • 2-Hydroxymethyl-Benozoic acid
    • 2-HYDROXYMETHYL-BENZOIC ACID
    • 2-carboxybenzyl alcohol
    • 2-hydroxymethylbenzoic acid
    • 3H-1,2-benzoxathiole 2,2-dioxide
    • o-hydroxymethylbenzoic acid
    • o-Hydroxytoluic acid
    • alpha-Hydroxy-o-toluic acid
    • 2-(hydroxymethyl)-benzoic acid
    • o-Toluic acid, .alpha.-hydroxy-
    • Benzoic acid, 2-(hydroxymethyl)-
    • KJ3Z1IJ8O3
    • .alpha.-Hydroxy-o-toluic acid
    • Benzoic acid, (hydroxymethyl)-
    • o-Toluic acid, alpha-hydroxy- (8CI)
    • Benzoic acid, 2-(hydroxymethyl)- (9CI)
    • Oxytoluylsaure
    • 2-methylolbenzoic acid
    • 2-hydroxymethyl benzoic acid
    • MFCD02151998
    • Q27282279
    • SCHEMBL374696
    • DTXCID80132590
    • AB9435
    • O-(HYDROXYMETHYL)BENZOIC ACID
    • a-Hydroxy-O-toluic acid, 8CI
    • BBL018811
    • O-CARBOXYBENZYL ALCOHOL
    • STK039568
    • EINECS 210-298-6
    • SY117339
    • 612-20-4
    • Benzyl alcohol 2-carboxylic acid
    • NS00010676
    • NSC 30638
    • 2-(HYDROXYMETHYL)BENZOICACID
    • AS-10111
    • PD158349
    • 2-(hydroxymethyl)benzoate
    • DTXSID30210099
    • NSC 30638; o-(Hydroxymethyl)benzoic acid
    • UNII-KJ3Z1IJ8O3
    • NSC-30638
    • BCP34335
    • o-Toluic acid, alpha-hydroxy-
    • HY-W019358
    • AKOS005382901
    • EN300-68822
    • CS-0028786
    • Z425446262
    • NSC30638
    • MDL: MFCD02151998
    • Inchi: 1S/C8H8O3/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4,9H,5H2,(H,10,11)
    • InChI Key: MGMNPSAERQZUIM-UHFFFAOYSA-N
    • SMILES: OCC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 152.04700
  • Monoisotopic Mass: 152.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 333.9°C at 760 mmHg
  • Flash Point: 169.9±17.4 °C
  • Refractive Index: 1.6
  • PSA: 57.53000
  • LogP: 0.87710
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Hydroxymethyl)benzoic acid Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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